Cas no 109145-79-1 (3-(3-chloro-4-pyridazinyl)-Benzenamine)

3-(3-chloro-4-pyridazinyl)-Benzenamine structure
109145-79-1 structure
Product Name:3-(3-chloro-4-pyridazinyl)-Benzenamine
CAS No:109145-79-1
MF:C10H8ClN3
MW:205.643620491028
CID:1098458
Update Time:2024-07-25

3-(3-chloro-4-pyridazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-4-pyridazinyl)-Benzenamine
    • Benzenamine, 3-(3-chloro-4-pyridazinyl)-
    • Inchi: 1S/C10H8ClN3/c11-10-9(4-5-13-14-10)7-2-1-3-8(12)6-7/h1-6H,12H2
    • InChI Key: ZYNUCZFRGWCIMV-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC(C2=CC=NN=C2Cl)=C1

Experimental Properties

  • Density: 1.323±0.06 g/cm3(Predicted)
  • Melting Point: 149-150 °C(Solv: acetonitrile (75-05-8))
  • Boiling Point: 448.1±40.0 °C(Predicted)
  • pka: 3.34±0.10(Predicted)
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